Cas no 2763777-40-6 (Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate)

• Product Name: Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate
• CAS No: 2763777-40-6
• MF: C₁₀H₉BrNNaO₂
• MW: 278.077732801437
• CID: 6308478
• PubChem ID: 165984142
• Update Time: 2025-05-26

Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate
• 2763777-40-6
• EN300-37354151
• Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate

• Inchi： 1S/C10H10BrNO2.Na/c11-8-4-1-3-7(12-8)10(9(13)14)5-2-6-10;/h1,3-4H,2,5-6H2,(H,13,14);/q;+1/p-1
• InChI Key： YQFBIRQDPIRNOF-UHFFFAOYSA-M
• SMILES： BrC1=CC=CC(C2(C(=O)[O-])CCC2)=N1.[Na+]

Computed Properties

• Exact Mass: 276.97144g/mol
• Monoisotopic Mass: 276.97144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate

Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate: A Comprehensive Overview

The compound Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate (CAS No. 2763777-40-6) is a notable organic compound with a unique structure and potential applications in various fields. This compound consists of a cyclobutane ring fused to a pyridine derivative, with a bromine substituent at the 6-position of the pyridine ring. The sodium carboxylate group further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and material science. The cyclobutane ring, known for its strain energy, often plays a critical role in stabilizing bioactive conformations in pharmaceutical agents. In the case of Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate, this structural feature may contribute to its potential as a lead compound in medicinal chemistry.

The presence of the bromine atom at the 6-position of the pyridine ring introduces additional electronic effects, which can influence the compound's reactivity and selectivity. This makes it an interesting candidate for exploring pyridine-based heterocycles in organic synthesis. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, further expanding their utility in research and development.

From a synthetic perspective, Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate can be prepared through various routes, including coupling reactions and ring-closing metathesis. These methods leverage the unique reactivity of the cyclobutane ring and the directing effects of the pyridine substituents. The sodium carboxylate group also facilitates solubility in polar solvents, making it easier to handle in laboratory settings.

Recent research has also explored the use of this compound in materials science, particularly in the development of novel polymers and coatings. The combination of a rigid cyclobutane core with an electron-withdrawing pyridine group can impart desirable mechanical and electronic properties to materials derived from this compound.

In summary, Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate (CAS No. 2763777-40-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers in both academia and industry.